Cas no 2138125-79-6 (Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)-)
Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)-
-
- Inchi: 1S/C12H13FN2O/c1-7(2)12-14-10-8(11(13)15-12)5-4-6-9(10)16-3/h4-7H,1-3H3
- InChI Key: AEAYIOILUWNSOY-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2OC)=C(F)N=C1C(C)C
Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374443-0.05g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 0.05g |
$1140.0 | 2025-03-16 | |
| Enamine | EN300-374443-0.1g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 0.1g |
$1195.0 | 2025-03-16 | |
| Enamine | EN300-374443-0.25g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 0.25g |
$1249.0 | 2025-03-16 | |
| Enamine | EN300-374443-0.5g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 0.5g |
$1302.0 | 2025-03-16 | |
| Enamine | EN300-374443-1.0g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 1.0g |
$1357.0 | 2025-03-16 | |
| Enamine | EN300-374443-2.5g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 2.5g |
$2660.0 | 2025-03-16 | |
| Enamine | EN300-374443-5.0g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 5.0g |
$3935.0 | 2025-03-16 | |
| Enamine | EN300-374443-10.0g |
4-fluoro-8-methoxy-2-(propan-2-yl)quinazoline |
2138125-79-6 | 95.0% | 10.0g |
$5837.0 | 2025-03-16 |
Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)-
Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)-: A Comprehensive Overview
The compound Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)- (CAS No. 2138125-79-6) is a highly specialized organic compound belonging to the quinazoline family. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of two nitrogen atoms. This particular compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.
Quinazoline derivatives have been extensively studied for their biological activities, particularly in the context of anticancer and antiviral therapies. The introduction of substituents such as fluorine, methoxy groups, and tert-butyl groups (as seen in this compound) can significantly influence the compound's pharmacokinetic properties, solubility, and bioavailability. Recent research has highlighted the importance of such modifications in enhancing the efficacy of quinazoline-based drugs while minimizing adverse effects.
The synthesis of 4-fluoro-8-methoxy-2-(1-methylethyl)-quinazoline involves a series of carefully controlled reactions, including nucleophilic substitutions, condensations, and oxidations. The use of advanced catalytic systems and green chemistry principles has enabled the development of more efficient and environmentally friendly synthetic routes. For instance, microwave-assisted synthesis has been employed to accelerate reaction times and improve yields, making this compound more accessible for large-scale production.
One of the most promising applications of this compound lies in its potential as a small molecule inhibitor targeting specific kinases involved in cancer progression. Recent studies have demonstrated that 4-fluoro-8-methoxy-2-(1-methylethyl)-quinazoline exhibits potent inhibitory activity against key oncogenic signaling pathways, such as the PI3K/AKT/mTOR pathway. This makes it a strong candidate for further preclinical testing and eventual clinical trials.
In addition to its therapeutic potential, this compound has also been explored for its role in material science applications. Its aromatic structure and electron-withdrawing substituents make it a suitable candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various nanomaterials, paving the way for innovative applications in flexible electronics.
The structural uniqueness of 4-fluoro-8-methoxy-2-(1-methylethyl)-quinazoline also makes it an attractive scaffold for further chemical modifications. By introducing additional functional groups or altering existing substituents, chemists can tailor the compound's properties to suit specific requirements. For example, the incorporation of hydrophilic groups could enhance its solubility in aqueous media, making it more suitable for drug delivery systems.
From an environmental standpoint, the development of efficient synthetic methods for this compound aligns with global efforts to promote sustainability in chemical manufacturing. By minimizing waste generation and reducing energy consumption during synthesis, researchers are contributing to a greener chemical industry while advancing the potential applications of this versatile compound.
In conclusion, Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)- (CAS No. 2138125-79-6) represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological research, positions it as a key player in future innovations within the fields of medicine and materials science.
2138125-79-6 (Quinazoline, 4-fluoro-8-methoxy-2-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)